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Compound of Interest

Compound Name: L-Tyrosyl-D-tryptophan

Cat. No.: B15210302 Get Quote

Technical Support Center: L-Tyrosyl-D-tryptophan
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper handling, storage, and use of L-Tyrosyl-
D-tryptophan in experimental settings.

Frequently Asked Questions (FAQs)
Q1: How should I store L-Tyrosyl-D-tryptophan powder upon receipt?

A: Upon receipt, the solid L-Tyrosyl-D-tryptophan should be stored at 4°C, protected from

light, and ideally under a nitrogen atmosphere to prevent degradation.[1][2] For long-term

storage, refer to the supplier's certificate of analysis, but generally, keeping it in a cool, dark,

and dry place is crucial.

Q2: What is the recommended procedure for preparing a stock solution?

A: To prepare a stock solution, it is advisable to use an appropriate solvent based on

experimental needs. Due to the properties of its constituent amino acids, L-Tyrosyl-D-
tryptophan is expected to be more soluble in organic solvents like DMSO and ethanol than in

aqueous solutions.[3] For aqueous buffers like PBS, solubility may be limited.[4] Gentle

warming and stirring can aid dissolution.[4] Once prepared, stock solutions should be aliquoted

to avoid repeated freeze-thaw cycles.[5]
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Q3: How should I store stock solutions of L-Tyrosyl-D-tryptophan?

A: Stock solutions should be stored at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[5] It is critical to protect these solutions from light and to

store them under nitrogen if possible.[1][2][5]

Q4: Is L-Tyrosyl-D-tryptophan susceptible to degradation?

A: Yes. The tryptophan component, in particular, is highly susceptible to oxidation.[6]

Degradation can be caused by exposure to reactive oxygen species, light, heat, and certain

metals.[6] This can lead to the formation of various degradation products, potentially impacting

experimental results.

Q5: What are the expected physical properties of this compound?

A: L-Tyrosyl-D-tryptophan is expected to be a white to off-white solid powder.[1] The

constituent amino acid, L-tryptophan, has a flat taste and is odorless.[7]
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Issue Potential Cause Recommended Solution

Precipitation in Aqueous

Solution

The compound has limited

solubility in neutral aqueous

buffers like PBS.[4] The pH of

the solution may not be

optimal for solubility.[3]

Try dissolving the compound in

a small amount of an organic

solvent like DMSO first, then

slowly adding it to the aqueous

buffer while stirring.[3]

Adjusting the pH with dilute

acid or base may improve

solubility, but check for

compatibility with your

experimental setup.[4] Gentle

heating can also increase

solubility.[3][4]

Inconsistent Experimental

Results

The compound may have

degraded due to improper

storage or handling. The

tryptophan indole ring is

sensitive to oxidation and light.

[6][8]

Always store the solid

compound and stock solutions

as recommended (see storage

table below). Prepare fresh

solutions for critical

experiments. Protect solutions

from light by using amber vials

or wrapping containers in foil.

Difficulty Dissolving the

Powder

The compound may not be

readily soluble in the chosen

solvent at the desired

concentration.

Increase the temperature of

the solution by gentle warming.

[3] Use sonication to aid

dissolution. If possible for your

experiment, try a different

solvent where solubility is

higher, such as ethanol or

DMSO.[3][9]

Color Change in Solution Oxidation or degradation of the

tryptophan moiety may have

occurred.[6] This can be

accelerated by exposure to

light, heat, or air (oxygen).

Discard the solution and

prepare a fresh batch using

high-purity solvent. Ensure the

new solution is protected from

light and consider purging the
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vial with nitrogen or argon

before sealing.[1][5]

Quantitative Data Summary
Storage Conditions

Form Temperature Duration
Additional

Precautions

Solid Powder 4°C Long-term

Protect from light,

store under nitrogen.

[1][2]

Stock Solution in

Solvent
-20°C Up to 1 month

Protect from light,

aliquot to avoid

freeze-thaw cycles.[2]

[5]

Stock Solution in

Solvent
-80°C Up to 6 months

Protect from light,

aliquot to avoid

freeze-thaw cycles.[5]

Solubility Profile
Note: Data is primarily based on the individual amino acids L-tryptophan and L-tyrosine.
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Solvent Solubility Notes

Water
Slightly to moderately soluble.

[3][10]

Solubility is 11.4 g/L at 25°C

for L-tryptophan.[11] Solubility

is influenced by pH and

temperature.[3]

Ethanol Soluble
L-tryptophan is soluble in hot

alcohol.[11]

DMSO Soluble[3]
Hygroscopic DMSO can

significantly impact solubility.[2]

PBS (pH 7.4) Limited

Achieving high concentrations

can be difficult without pH

adjustment or co-solvents.[4]

Dilute Acids/Bases Soluble

L-tryptophan is soluble in dilute

acids and alkali hydroxides.[4]

[11]

Chloroform / Ether Insoluble[3][11]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Pre-weighing Preparation: Allow the L-Tyrosyl-D-tryptophan container to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh the required amount of the compound in a sterile microcentrifuge

tube or vial. (For 1 mL of a 10 mM solution, you will need approximately 3.71 mg, based on a

molecular weight of ~371.4 g/mol for the dipeptide).

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Dissolution: Vortex the solution for 1-2 minutes. If the compound is not fully dissolved, you

may use a sonicator bath for 5-10 minutes or gently warm the solution to 37°C.
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Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, light-protecting tubes (e.g., amber tubes).

Storage: Store the aliquots at -20°C or -80°C, protected from light, as per the storage

guidelines.[5]
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Receiving and Storage

Solution Preparation

Receive Compound

Equilibrate to Room Temp

Before opening

Store Solid at 4°C
(Dark, Dry, N2)

For long-term storage

Weigh Powder

For use

Add Solvent (e.g., DMSO)

Dissolve
(Vortex, Sonicate, Warm)

Aliquot into Tubes

Store Solution at -20/-80°C
(Dark)
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L-Tyrosyl-D-tryptophan UV Light / Sunlight

High Temperatures
(>40°C)

Atmospheric Oxygen

Trace Metal Ions

Reactive Oxygen Species
(e.g., H2O2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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